N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C15H25NO2S/c1-13(2)8-7-9-14(3)16-19(17,18)12-15-10-5-4-6-11-15/h4-6,10-11,13-14,16H,7-9,12H2,1-3H3
• InChI Key: IWXCTWNGWBUVNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NS(=O)(=O)CC1=CC=CC=C1
• Molecular Formula: C15H25NO2S
• Molecular Weight: 283.4 g/mol

Description

N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide is a chemical compound with a complex structure that includes a sulfonamide group attached to a phenyl ring and a branched alkyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide typically involves the reaction of 6-methylheptan-2-amine with phenylmethanesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane at low temperatures to control the reaction rate and improve yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen replacing the sulfonamide group.

Substitution: Substituted derivatives with new functional groups replacing the sulfonamide group

Scientific Research Applications

N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, affecting their function. The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-ethoxy-N-(6-methylheptan-2-yl)benzamide
• 3-methoxy-N-(6-methylheptan-2-yl)benzamide

Uniqueness

N-(6-methylheptan-2-yl)-1-phenylmethanesulfonamide is unique due to its specific structural features, such as the presence of both a sulfonamide group and a branched alkyl chain. These features contribute to its distinct chemical and biological properties, setting it apart from similar compounds .